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Compound of Interest

Compound Name: 5-Methyl-3-oxohexanenitrile

CAS No.: 64373-43-9

Cat. No.: B1274202

Get Quote

As researchers and scientists at the forefront of drug development, our commitment to

innovation is intrinsically linked to our responsibility for safety and environmental stewardship.

The proper handling and disposal of chemical reagents are paramount to this commitment.

This guide provides a detailed, step-by-step protocol for the safe disposal of 5-Methyl-3-
oxohexanenitrile, ensuring the protection of laboratory personnel and the environment. The

procedures outlined herein are grounded in established safety protocols and regulatory

standards, reflecting a proactive approach to laboratory safety.

Understanding the Hazard Profile of 5-Methyl-3-
oxohexanenitrile
Before any disposal procedure can be initiated, a thorough understanding of the chemical's

properties and hazards is essential. 5-Methyl-3-oxohexanenitrile (CAS No. 64373-43-9) is a

nitrile and ketone-containing organic compound with the molecular formula C7H11NO.[1][2] Its

hazard profile, as defined by the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), necessitates careful handling.

Table 1: GHS Hazard Classification for 5-Methyl-3-oxohexanenitrile[2][3]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity Single Exposure
H335: May cause respiratory

irritation

The presence of both a nitrile (-C≡N) group and a ketone (C=O) functional group informs the

required disposal pathway. Nitrile compounds can be toxic, and their improper disposal can

pose significant environmental risks.[4] Ketones are often flammable and require specific

handling to mitigate fire hazards.

The Core Principle: Segregation and Labeling
The foundational step in the proper disposal of any hazardous chemical is meticulous

segregation and clear labeling at the point of generation. This practice prevents dangerous

reactions between incompatible waste streams and ensures that the waste is handled correctly

by disposal personnel.

Designate a Specific Waste Container: Dedicate a clearly labeled, chemically resistant

container (e.g., high-density polyethylene or glass) for 5-Methyl-3-oxohexanenitrile waste.

The container must have a secure, tight-fitting lid to prevent the release of vapors.

Labeling: The label must be unambiguous and include the following information:

The words "Hazardous Waste"

The full chemical name: "5-Methyl-3-oxohexanenitrile"
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The associated hazards (e.g., "Toxic," "Irritant")

The date of accumulation

The name of the principal investigator or laboratory group

Incompatible Materials: Do not mix 5-Methyl-3-oxohexanenitrile waste with other chemical

waste streams, particularly strong acids, bases, or oxidizing agents, to prevent uncontrolled

exothermic reactions or the release of toxic gases.

Disposal Workflow: A Step-by-Step Guide
The disposal of 5-Methyl-3-oxohexanenitrile is governed by its classification as a hazardous

waste. The following workflow outlines the necessary steps from the laboratory bench to final

disposal, in accordance with regulations set forth by the U.S. Environmental Protection Agency

(EPA) and similar international bodies.

Before handling the waste, ensure that appropriate PPE is worn. This includes:

Nitrile gloves (inspect for tears or punctures before use)

Safety goggles and a face shield

A laboratory coat

Work in a well-ventilated area, preferably within a chemical fume hood.

Collect all waste containing 5-Methyl-3-oxohexanenitrile, including residual amounts in

reaction vessels, contaminated consumables (e.g., pipette tips, weighing boats), and solvent

rinses, in the designated hazardous waste container.

For liquid waste, use a funnel to avoid spills.

For solid waste contaminated with the chemical, double-bag it in clearly labeled, sealed

plastic bags before placing it in the solid hazardous waste container.

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

satellite accumulation area within the laboratory.
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Ensure the storage area is away from heat sources and direct sunlight.

Adhere to the volume and time limits for satellite accumulation as specified by institutional

and national regulations.

Once the waste container is full or the accumulation time limit is approaching, submit a

hazardous waste pickup request to your institution's Environmental Health and Safety (EHS)

department.

Provide accurate information about the waste composition on the pickup request form.
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Caption: Decision workflow for the proper disposal of 5-Methyl-3-oxohexanenitrile.
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Spill Management: Immediate Actions
In the event of a spill, immediate and correct action is crucial to mitigate exposure and

environmental contamination.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or

in a poorly ventilated space.

Isolate the Area: Restrict access to the spill area.

Consult the Safety Data Sheet (SDS): Refer to the SDS for specific spill cleanup procedures.

Small Spills: For small spills, use an absorbent material (e.g., vermiculite, sand, or a

commercial chemical absorbent) to contain the liquid.

Cleanup: Wearing appropriate PPE, carefully collect the absorbent material using non-

sparking tools and place it in a labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.

Report: Report the incident to your laboratory supervisor and EHS department.

Waste Minimization and Best Practices
A comprehensive disposal plan also includes strategies for waste minimization.

Microscale Experiments: Whenever possible, utilize microscale experimental techniques to

reduce the volume of chemical waste generated.

Inventory Management: Maintain an accurate chemical inventory to avoid over-purchasing

and the eventual need to dispose of expired or unused chemicals.

Solvent Recycling: For larger-scale operations, consider the feasibility of solvent recovery

and recycling systems to reduce the volume of solvent waste.[5]

By adhering to these detailed procedures, researchers can ensure the safe and responsible

disposal of 5-Methyl-3-oxohexanenitrile, upholding the highest standards of laboratory safety
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and environmental protection.

References
Biosynth. (n.d.). 5-Methyl-3-oxohexanenitrile.
Echemi. (n.d.). 4-ACETYL-5-OXO-HEXANENITRILE SDS, 21603-67-8 Safety Data Sheets.
PubChem. (n.d.). 5-Methyl-3-oxohexanenitrile.
ChemicalBook. (2023, May 4). 5-methyl-3-oxohexanenitrile.
Arctom Scientific. (n.d.). CAS NO. 64373-43-9 | 5-Methyl-3-oxohexanenitrile.
PubChem. (n.d.). Hexanenitrile, 5-oxo-.
1st Scientific LLC. (n.d.). 5-Methyl-3-oxohexanenitrile.
Earth Safe PPE. (n.d.). How to Dispose of Nitrile Gloves?.
U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations
for Hazardous Waste.
Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and
Disposal.
Martek. (2023, December 8). How to Dispose of Solvents: Safe and Responsible Methods.
ResearchGate. (2022, November 11). (PDF) Sustainable Recycling of Waste from Nitrile
Gloves: Prolonging the Life Span by Designing Proper Curing Systems.
Maratek. (2025, May 26). How Can We Responsibly Dispose of Methyl Ethyl Ketone
Waste?.
Hazardous Waste Experts. (n.d.). How to Properly Manage Hazardous Waste Under EPA
Regulations.
MDPI. (2022, November 13). Sustainable Recycling of Waste from Nitrile Gloves: Prolonging
the Life Span by Designing Proper Curing Systems.
Cornell EHS. (n.d.). 7.2 Organic Solvents.
Google Patents. (n.d.). US20220106464A1 - Method for recycling nitrile rubber.
U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and
Recovery Act (RCRA) Regulations.
Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.
Chemistry For Everyone. (2025, January 6). What Regulations Govern Hazardous Waste
Management?.
National University of Singapore Department of Chemistry. (n.d.). Disposal of Waste
Solvents.
Axonator. (2024, April 29). EPA Hazardous Waste Management.
CymitQuimica. (n.d.). 5-Oxohexanenitrile.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1274202/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-5-methyl-3-oxohexanenitrile
https://www.benchchem.com/product/b1274202/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-5-methyl-3-oxohexanenitrile
https://www.benchchem.com/product/b1274202/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-5-methyl-3-oxohexanenitrile
https://www.benchchem.com/product/b1274202/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-5-methyl-3-oxohexanenitrile
https://www.benchchem.com/product/b1274202/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-5-methyl-3-oxohexanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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